Cas no 2229141-37-9 (4-(AMINOMETHYL)-4-METHYL-1LAMBDA6-THIANE-1,1-DIONE HYDROCHLORIDE)

• Product Name: 4-(AMINOMETHYL)-4-METHYL-1LAMBDA6-THIANE-1,1-DIONE HYDROCHLORIDE
• CAS No: 2229141-37-9
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• CID: 5943548
• PubChem ID: 137964749
• Update Time: 2025-05-23

4-(AMINOMETHYL)-4-METHYL-1LAMBDA6-THIANE-1,1-DIONE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-methyl-1lambda6-thiane-1,1-dione hydrochloride
• 2229141-37-9
• 4-(Aminomethyl)-4-methyltetrahydro-2H-thiopyran 1,1-dioxide hydrochloride
• Z3271901077
• starbld0019800
• (4-methyl-1,1-dioxothian-4-yl)methanamine;hydrochloride
• EN300-2007949
• 4-(AMINOMETHYL)-4-METHYL-1LAMBDA6-THIANE-1,1-DIONE HYDROCHLORIDE

• Inchi： 1S/C7H15NO2S.ClH/c1-7(6-8)2-4-11(9,10)5-3-7;/h2-6,8H2,1H3;1H
• InChI Key： PLAKBMVOURJPLF-UHFFFAOYSA-N
• SMILES： C(C1(CCS(=O)(=O)CC1)C)N.Cl

Computed Properties

• Exact Mass: 213.0590276g/mol
• Monoisotopic Mass: 213.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-(AMINOMETHYL)-4-METHYL-1LAMBDA6-THIANE-1,1-DIONE HYDROCHLORIDE

4-(Aminomethyl)-4-methyl-1λ6-thiane-1,1-dione hydrochloride: A Comprehensive Overview

The compound with CAS No. 2229141-37-9, known as 4-(Aminomethyl)-4-methyl-1λ6-thiane-1,1-dione hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis.

The molecular structure of 4-(Aminomethyl)-4-methyl-1λ6-thiane-1,1-dione hydrochloride consists of a thiane dione framework with substituents at the 4-position, including an aminomethyl group and a methyl group. The presence of the thiane dione moiety imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the role of this compound in the synthesis of bioactive molecules. For instance, researchers have explored its use as an intermediate in the construction of heterocyclic compounds with potential pharmacological activity. The ability of this compound to undergo nucleophilic attack and other transformations has made it valuable in organic synthesis.

In terms of physical properties, 4-(Aminomethyl)-4-methyl-1λ6-thiane-1,1-dione hydrochloride exhibits a melting point of approximately 230°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its hydrochloride form ensures stability under various reaction conditions, making it suitable for large-scale synthesis processes.

The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials such as thiourea derivatives or related compounds. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yields.

From an application standpoint, this compound has shown promise in the development of anti-inflammatory agents and other therapeutic agents due to its ability to modulate key biological pathways. Preclinical studies have demonstrated its potential to inhibit certain enzymes involved in inflammatory processes, suggesting its role in future drug discovery efforts.

In conclusion, 4-(Aminomethyl)-4-methyl-1λ6-thiane-1,1-dione hydrochloride stands out as a critical molecule with diverse applications in organic chemistry and pharmacology. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of novel therapeutic agents.